Cas no 2228530-44-5 (3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228530-44-5
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 6415533
• PubChem ID: 165691723
• Update Time: 2025-06-13

3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol
• 2228530-44-5
• EN300-1954771

• Inchi： 1S/C8H8ClF2NO/c9-7-5-6(1-3-12-7)8(10,11)2-4-13/h1,3,5,13H,2,4H2
• InChI Key： UQCIIZRKKXIYPQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(CCO)(F)F

Computed Properties

• Exact Mass: 207.0262479g/mol
• Monoisotopic Mass: 207.0262479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol

Introduction to 3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol (CAS No: 2228530-44-5)

3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol (CAS No: 2228530-44-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a chloropyridine moiety and a difluorinated propanol backbone, exhibits unique structural and functional properties that make it a promising candidate for various applications in drug discovery and development. The presence of both electron-withdrawing and electron-donating groups in its molecular structure contributes to its versatility, enabling diverse chemical modifications and biological interactions.

The chemical structure of this compound consists of a propanol group substituted with two fluorine atoms at the third carbon position, attached to a pyridine ring that is chlorinated at the second position. This arrangement imparts distinct electronic characteristics, influencing its reactivity and potential biological activity. The difluorine substitution enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the chloropyridine moiety serves as a versatile pharmacophore, allowing for further functionalization and targeting specific biological pathways.

In recent years, there has been growing interest in the development of novel compounds with fluorinated alcohols due to their potential therapeutic benefits. Fluoroalkanes, including those with difluorine substitutions, have shown enhanced binding affinity and improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This has led to extensive research into their applications in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. The compound 3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol is no exception, demonstrating promising results in preliminary studies.

One of the most compelling aspects of this compound is its potential as a building block in medicinal chemistry. The chloropyridine ring provides a scaffold for further derivatization, enabling researchers to explore new chemical entities with tailored biological activities. For instance, modifications at the fourth position of the pyridine ring can introduce additional functional groups, such as amines or carboxylic acids, which can enhance binding interactions with biological targets. Such modifications are crucial for optimizing drug efficacy and minimizing side effects.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of novel compounds like 3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol. Machine learning algorithms and molecular docking studies have been employed to predict the biological activity of various derivatives of this compound. These computational approaches have significantly reduced the time and cost associated with traditional high-throughput screening methods, allowing for more efficient drug discovery processes. Preliminary virtual screening results suggest that certain derivatives may exhibit potent activity against inflammatory diseases and neurological disorders.

The synthesis of 3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include nucleophilic substitution reactions to introduce the chloropyridine moiety followed by protection-deprotection strategies to install the difluoropropanol group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to achieve high yields and purity levels. These synthetic methodologies highlight the compound's complexity but also underscore its synthetic accessibility for further chemical exploration.

Beyond its pharmaceutical applications, this compound has shown potential in material science research. The unique combination of fluorine atoms and chloropyridine groups imparts thermal stability and chemical resistance, making it suitable for use in advanced polymers and coatings. Researchers are exploring its incorporation into next-generation materials that require high performance under extreme conditions. Such applications could expand its utility beyond traditional pharmaceuticals into industrial sectors.

The safety profile of 3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol is another critical consideration in its development. While preliminary toxicological studies suggest low acute toxicity, further research is needed to assess long-term exposure risks. Standard safety protocols must be followed during handling and experimentation to ensure worker protection. Collaborative efforts between chemists, biologists, and toxicologists are essential to comprehensively evaluate its safety before moving into clinical trials or industrial-scale production.

The future prospects for 3-(2-chloropyridin-4-yl)-3,3-difluoropropan-1-ol are bright given its unique structural features and potential applications. Continued research efforts are expected to uncover new derivatives with enhanced therapeutic properties or novel uses in material science. As computational methods improve and synthetic techniques evolve, the accessibility of this compound will likely increase, fostering more diverse applications across multiple disciplines.